Cas no 1515-78-2 (Benzene,1,3-butadien-1-yl-)

• Product Name: Benzene,1,3-butadien-1-yl-
• CAS No: 1515-78-2
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 202815
• PubChem ID: 5371758
• Update Time: 2025-04-19

Benzene,1,3-butadien-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-butadien-1-yl-
• 1-phenylbutadiene
• 1,3-Butadiene, 1-phenyl-
• 1,3-Butadienylbenzene
• 1-Phenyl-1,3-butadiene
• 4-Phenyl-1,3-butadiene
• (1,3-Butadienyl)benzene
• [(1E)-buta-1,3-dienyl]benzene
• EN300-1870226
• (E)-BUTA-1,3-DIENYLBENZENE
• Benzene, (1E)-1,3-butadienyl-
• trans-1-Phenyl-butadiene
• (E)-1-Phenyl-1,3-butadiene
• (E)-BUTA-1,3-DIENYL BENZENE
• (buta-1,3-dien-1-yl)benzene
• 1515-78-2
• AKOS006282974
• [(E)-1,3-Butadienyl]benzene
• Benzene, 1,3-butadienyl-, (E)-
• XZKRXPZXQLARHH-UHFFFAOYSA-N
• TRANS-1-PHENYL-1,3-BUTADIENE
• Buta-1,3-dien-1-ylbenzene
• MFCD00060912
• trans-1-Phenyl-1,3-butadiene, >=95.0% (HPLC)
• CS-0170860
• (E)-Buta-1,3-dien-1-ylbenzene
• DTXSID601346685
• 16939-57-4
• Benzene, 1,3-butadienyl-
• 1,3-Butadienylbenzene #
• phenylbutadien
• 1-Phenyl-1,3-butadiene(E)
• (E)-buta-1, 3-dienylbenzene
• 1-trans-buta-1,3-dienyl-benzene
• AS-36504

• Inchi： 1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h2-9H,1H2/b7-3+
• InChI Key： XZKRXPZXQLARHH-XVNBXDOJSA-N
• SMILES： C1(/C=C/C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 130.078
• Monoisotopic Mass: 130.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.916
• Boiling Point: 205.6°Cat760mmHg
• Flash Point: 70.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes